Cas no 916251-27-9 (4,4'-Bis(5'-octyl-2.2'-bithiophen-5-yl)-2,2'-bipyridine)

• Product Name: 4,4'-Bis(5'-octyl-2.2'-bithiophen-5-yl)-2,2'-bipyridine
• CAS No: 916251-27-9
• MF: C₄₂H₄₈N₂S₄
• MW: 709.1039
• CID: 3032002
• Update Time: 2022-08-31

4,4'-Bis(5'-octyl-2.2'-bithiophen-5-yl)-2,2'-bipyridine Chemical and Physical Properties

Names and Identifiers

• 4,4'-双(5'-辛基-2,2'-联噻吩-5-基)-2,2'-联吡啶
• 4,4'-bis(5'-octyl-2.2'-bithiophen-5-yl)-2,2'-bipyridine
• 2,2'-Bipyridine, 4,4'-(5'-octyl[2,2'-bithiophen]-5-yl)-
• 4,4'-Bis(5'-octyl-2,2'-bithiophene-5-yl)-2,2'-bipyridine
• 4-[5-(5-octylthiophen-2-yl)thiophen-2-yl]-2-[4-[5-(5-octylthiophen-2-yl)thiophen-2-yl]pyridin-2-yl]pyridine
• 4,4'-Bis(5'-octyl-2.2'-bithiophen-5-yl)-2,2'-bipyridine

• Inchi： 1S/C42H48N2S4/c1-3-5-7-9-11-13-15-33-17-19-39(45-33)41-23-21-37(47-41)31-25-27-43-35(29-31)36-30-32(26-28-44-36)38-22-24-42(48-38)40-20-18-34(46-40)16-14-12-10-8-6-4-2/h17-30H,3-16H2,1-2H3
• InChI Key： BQSLNKIBRNWXBC-UHFFFAOYSA-N
• SMILES： S1C(C2=C([H])C([H])=C(C3C([H])=C([H])N=C(C4C([H])=C(C([H])=C([H])N=4)C4=C([H])C([H])=C(C5=C([H])C([H])=C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])S5)S4)C=3[H])S2)=C([H])C([H])=C1C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 708.27
• Monoisotopic Mass: 708.27
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 48
• Rotatable Bond Count: 19
• Complexity: 820
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.7
• Topological Polar Surface Area: 139